Cas no 1094641-71-0 ([(3-methoxy-4-methylphenyl)methyl](propyl)amine)

• Product Name: [(3-methoxy-4-methylphenyl)methyl](propyl)amine
• CAS No: 1094641-71-0
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD11212463
• CID: 4571423
• Update Time: 2025-07-02

[(3-methoxy-4-methylphenyl)methyl](propyl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-Methoxy-4-methylphenyl)methyl](propyl)amine
• N-[(3-methoxy-4-methylphenyl)methyl]propan-1-amine
• Benzenemethanamine, 3-methoxy-4-methyl-N-propyl-
• [(3-methoxy-4-methylphenyl)methyl](propyl)amine

• MDL： MFCD11212463
• Inchi： 1S/C12H19NO/c1-4-7-13-9-11-6-5-10(2)12(8-11)14-3/h5-6,8,13H,4,7,9H2,1-3H3
• InChI Key： REDDBVSTNYAFNA-UHFFFAOYSA-N
• SMILES： C1(CNCCC)=CC=C(C)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(3-methoxy-4-methylphenyl)methyl](propyl)amine

Recent Advances in the Study of 1094641-71-0 and [(3-methoxy-4-methylphenyl)methyl](propyl)amine in Chemical Biology and Pharmaceutical Research

The compound 1094641-71-0, along with its derivative [(3-methoxy-4-methylphenyl)methyl](propyl)amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential therapeutic applications, particularly in the context of neurological disorders and metabolic diseases. This research briefing aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique chemical properties of 1094641-71-0, which serves as a key intermediate in the synthesis of [(3-methoxy-4-methylphenyl)methyl](propyl)amine. The latter compound has shown promising results in preclinical trials as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the structural and electronic properties of these molecules, providing insights into their mechanism of action.

In vitro and in vivo studies have demonstrated that [(3-methoxy-4-methylphenyl)methyl](propyl)amine exhibits high selectivity and potency in targeting specific receptor subtypes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound acts as a partial agonist at the 5-HT1A receptor, with minimal off-target effects. This selectivity is attributed to the compound's unique molecular architecture, which allows for optimal interaction with the receptor's binding pocket.

Further investigations have explored the pharmacokinetic and pharmacodynamic profiles of [(3-methoxy-4-methylphenyl)methyl](propyl)amine. Animal models have shown favorable bioavailability and brain penetration, making it a potential candidate for treating central nervous system disorders. Additionally, metabolic stability studies indicate that the compound undergoes minimal hepatic degradation, suggesting a prolonged duration of action in vivo.

Ongoing research is also focusing on the therapeutic potential of 1094641-71-0 and its derivatives in metabolic diseases. Preliminary data suggest that these compounds may influence lipid metabolism and insulin sensitivity, opening new avenues for the treatment of diabetes and obesity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the chemical synthesis and scale-up production of these molecules for clinical trials.

In conclusion, the latest research on 1094641-71-0 and [(3-methoxy-4-methylphenyl)methyl](propyl)amine underscores their potential as versatile tools in drug discovery and development. The combination of their unique chemical properties and promising biological activities positions them as valuable candidates for further investigation. Future studies will likely focus on elucidating their precise mechanisms of action and evaluating their efficacy and safety in human trials.